![molecular formula C15H21NO B6149952 1-[2-(3-methoxyphenyl)spiro[3.3]heptan-2-yl]methanamine CAS No. 1469296-06-7](/img/no-structure.png)
1-[2-(3-methoxyphenyl)spiro[3.3]heptan-2-yl]methanamine
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 1-[2-(3-methoxyphenyl)spiro[3.3]heptan-2-yl]methanamine involves the synthesis of the spirocyclic intermediate followed by the introduction of the amine group.", "Starting Materials": [ "3-methoxybenzaldehyde", "cyclohexanone", "ammonium acetate", "ethyl acetoacetate", "methyl magnesium bromide", "formaldehyde", "ammonia" ], "Reaction": [ "Step 1: Synthesis of spirocyclic intermediate", "a. Condensation of 3-methoxybenzaldehyde and cyclohexanone in the presence of ammonium acetate to form 3-methoxychalcone", "b. Michael addition of ethyl acetoacetate to 3-methoxychalcone in the presence of base to form spirocyclic intermediate", "Step 2: Introduction of amine group", "a. Reduction of spirocyclic intermediate with methyl magnesium bromide and formaldehyde to form the corresponding alcohol", "b. Conversion of alcohol to amine using ammonia" ] } | |
CAS RN |
1469296-06-7 |
Product Name |
1-[2-(3-methoxyphenyl)spiro[3.3]heptan-2-yl]methanamine |
Molecular Formula |
C15H21NO |
Molecular Weight |
231.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
